Cas no 71605-72-6 (2,1,3-Benzothiadiazole-5-carbaldehyde)

• Product Name: 2,1,3-Benzothiadiazole-5-carbaldehyde
• CAS No: 71605-72-6
• MF: C₇H₄N₂OS
• MW: 164.184459686279
• MDL: MFCD00457949
• CID: 59235
• PubChem ID: 2776290
• Update Time: 2025-05-20

2,1,3-Benzothiadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]thiadiazole-5-carbaldehyde
• 2,1,3-Benzothiadiazole-5-carbaldehyde
• 2,1,3-BENZOTHIADIAZOLE-5-CARBOXALDEHYDE
• 5-Formyl-2,1,3-benzothiadiazole
• 2,1,3-Benzothiadiazole-5-acetaldehyde
• GEFIFDVQYCPLHC-UHFFFAOYSA-N
• 5-formylbenzo-2,1,3-thiadiazole
• FCH919027
• STK504845
• VZ21930
• OR23127
• RP02364
• benzo[1,2,5]thiadiazol-5-carbaldehy
• AMY9194
• Benzo[c][1 pound not2 pound not5]thiadiazole-5-carbaldehyde
• benzo[1,2,5]thiadiazole-5-carbaldehyde
• BCP31674
• AC-26505
• SCHEMBL1336598
• FT-0608998
• benzo[1,2,5]thiadiazole-5-carboxaldehyde
• MFCD00457949
• HA-0843
• EN300-251422
• Z1201620151
• BP-10366
• DTXSID90379959
• 2,1,3-benzothiadiazole-5-carbaldehyde, AldrichCPR
• AKOS005072973
• benzo[1,2,5]thiadiazol-5-carbaldehyde
• J-519717
• CS-W003937
• A26182
• F14642
• SY023294
• 71605-72-6
• DB-011259
• ALBB-007840

• MDL： MFCD00457949
• Inchi： 1S/C7H4N2OS/c10-4-5-1-2-6-7(3-5)9-11-8-6/h1-4H
• InChI Key： GEFIFDVQYCPLHC-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C=O)=CC2=N1

Computed Properties

• Exact Mass: 164.00400
• Monoisotopic Mass: 164.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.477
• Melting Point: 90-92 ºC
• Boiling Point: 291.9℃ at 760 mmHg
• Flash Point: 291.9 °C at 760 mmHg
• Refractive Index: 1.753
• PSA: 71.09000
• LogP: 1.50380
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,1,3-Benzothiadiazole-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,1,3-Benzothiadiazole-5-carbaldehyde

Comprehensive Overview of 2,1,3-Benzothiadiazole-5-carbaldehyde (CAS No. 71605-72-6): Properties, Applications, and Innovations

2,1,3-Benzothiadiazole-5-carbaldehyde (CAS No. 71605-72-6) is a high-value heterocyclic compound widely recognized for its versatile applications in organic synthesis, material science, and pharmaceutical research. As a derivative of benzothiadiazole, this aldehyde-functionalized molecule exhibits unique electronic and structural properties, making it a critical building block for advanced materials. Its molecular formula (C₇H₄N₂OS) and distinctive aromatic core contribute to its reactivity in cross-coupling reactions, a feature highly sought after in the development of organic semiconductors and fluorescent probes.

In recent years, the demand for 2,1,3-Benzothiadiazole-5-carbaldehyde has surged due to its role in designing next-generation OLEDs (Organic Light-Emitting Diodes) and solar cell materials. Researchers are particularly interested in its electron-withdrawing capabilities, which enhance charge transport in conjugated polymers. A 2023 study highlighted its integration into non-fullerene acceptors for perovskite solar cells, achieving record-breaking efficiency rates. This aligns with global trends toward renewable energy solutions, a topic dominating scientific and industrial discourse.

Beyond energy applications, 71605-72-6 serves as a precursor for biologically active compounds. Its aldehyde group enables facile Schiff base formation, a reaction pivotal in medicinal chemistry for creating antimicrobial and anticancer agents. Notably, derivatives of this compound have shown promise in targeted drug delivery systems, addressing the growing need for precision medicine. These attributes position 2,1,3-Benzothiadiazole-5-carbaldehyde as a focal point in drug discovery pipelines.

From a synthetic perspective, the compound’s thermal stability (decomposing above 250°C) and solubility in polar solvents like DMSO and THF facilitate its handling in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring reproducibility in research. Manufacturers emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical and electronic industries.

Environmental and safety considerations are also paramount. While 2,1,3-Benzothiadiazole-5-carbaldehyde is not classified as hazardous under standard regulations, proper PPE (e.g., gloves, goggles) is recommended during handling. Its low ecotoxicity profile, as per OECD guidelines, supports its sustainable use in green chemistry initiatives. This aspect resonates with the increasing consumer demand for eco-friendly chemicals and circular economy practices.

In summary, CAS No. 71605-72-6 exemplifies the intersection of innovation and practicality. Whether in cutting-edge optoelectronics or life-saving therapeutics, its multifaceted utility continues to inspire breakthroughs. As industries pivot toward sustainable technologies and personalized healthcare, this compound remains a cornerstone of modern scientific advancement.